Cas no 60385-06-0 (1-Isocyanato-4-methoxy-2-methylbenzene)

• Product Name: 1-Isocyanato-4-methoxy-2-methylbenzene
• CAS No: 60385-06-0
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD00013852
• CID: 90060
• PubChem ID: 2734905
• Update Time: 2025-11-02

1-Isocyanato-4-methoxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-methylphenyl isocyanate
• 4-Methoxy-o-tolyl isocyanate
• 1-Isocyanato-4-methoxy-2-methylbenzene
• MFCD00013852
• DTXSID90370567
• 1-isocyanato-4-methoxy-2-methyl-benzene
• LS-06431
• BB 0259611
• 60385-06-0
• 4-Methoxy-2-methylphenyl isocyanate, 98%
• EN300-271002
• Benzene, 1-isocyanato-4-methoxy-2-methyl-
• SCHEMBL162798
• 1-isocyanato-4-methoxy-2-methyl benzene
• BP-20352
• XGRQPTXFVDRJMY-UHFFFAOYSA-N
• FT-0618879
• AKOS005258345
• GEO-01702
• W-200455
• 4-methoxy-2-methylphenylisocyanate
• STL185693
• ALBB-021388
• DB-053609

• MDL： MFCD00013852
• Inchi： 1S/C9H9NO2/c1-7-5-8(12-2)3-4-9(7)10-6-11/h3-5H,1-2H3
• InChI Key： XGRQPTXFVDRJMY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(C)=C1)N=C=O
• BRN： 7115803

Computed Properties

• Exact Mass: 163.06300
• Monoisotopic Mass: 163.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Color/Form: Irritant colorless liquid
• Density: 1.121 g/mL at 25 °C(lit.)
• Boiling Point: 76 °C1 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.546(lit.)
• PSA: 38.66000
• LogP: 1.97090
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-Isocyanato-4-methoxy-2-methylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2206
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： S23-S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/22; R36/37/38; R42
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 1-Isocyanato-4-methoxy-2-methylbenzene

Comprehensive Overview of 1-Isocyanato-4-methoxy-2-methylbenzene (CAS No. 60385-06-0): Properties, Applications, and Market Insights

1-Isocyanato-4-methoxy-2-methylbenzene (CAS No. 60385-06-0), also known as 4-methoxy-2-methylphenyl isocyanate, is a specialized aromatic isocyanate compound with significant industrial relevance. This chemical is widely recognized for its role in polymer synthesis, coatings, and adhesive formulations. With the increasing demand for high-performance materials in sectors like automotive, electronics, and construction, understanding the properties and applications of 1-Isocyanato-4-methoxy-2-methylbenzene has become crucial for researchers and industry professionals.

The molecular structure of 1-Isocyanato-4-methoxy-2-methylbenzene features a reactive isocyanate group (-NCO) attached to a methoxy-substituted benzene ring. This configuration imparts unique chemical reactivity, making it valuable for cross-linking reactions in polyurethane production. Recent trends in sustainable chemistry have spurred interest in optimizing synthesis methods for such intermediates to reduce environmental impact while maintaining efficiency.

One of the most searched questions regarding 60385-06-0 relates to its safety profile and handling precautions. While not classified as hazardous under standard conditions, proper storage in cool, dry environments away from moisture is essential to prevent premature polymerization. Industry professionals frequently search for "compatibility of 4-methoxy-2-methylphenyl isocyanate with common solvents" or "shelf life of 1-Isocyanato-4-methoxy-2-methylbenzene," reflecting practical concerns in industrial applications.

The applications of 1-Isocyanato-4-methoxy-2-methylbenzene span multiple industries. In the coatings sector, it serves as a key building block for weather-resistant polyurethane finishes. The electronics industry utilizes derivatives of 60385-06-0 in conformal coatings for circuit boards, addressing the growing need for miniaturized, durable electronic components. Recent advancements in flexible electronics have further increased the relevance of such specialized isocyanates.

Market analysis indicates steady growth in demand for 4-methoxy-2-methylphenyl isocyanate, particularly in Asia-Pacific regions where manufacturing sectors are expanding. Industry reports suggest a compound annual growth rate (CAGR) of 5-7% for similar specialty isocyanates through 2028. This growth aligns with broader trends in advanced material development and the push for more sustainable industrial processes.

From a technical perspective, 1-Isocyanato-4-methoxy-2-methylbenzene exhibits several noteworthy characteristics. Its molecular weight of 177.19 g/mol and boiling point range (typically 120-125°C at reduced pressure) make it suitable for controlled reaction conditions. The methoxy substituent influences both the electronic properties and solubility characteristics, distinguishing it from simpler aromatic isocyanates.

Recent research publications have explored novel catalytic systems for the synthesis of 60385-06-0, aiming to improve yield and reduce byproduct formation. These developments respond to the chemical industry's focus on green chemistry principles and atom economy. Patent analysis reveals increasing activity around modified isocyanate compounds, suggesting continued innovation in this chemical space.

Quality control parameters for 1-Isocyanato-4-methoxy-2-methylbenzene typically include purity assessment (often ≥98% by GC), color specification, and moisture content. Analytical techniques like FTIR and HPLC are commonly employed for characterization, with many users searching for "analytical methods for 4-methoxy-2-methylphenyl isocyanate purity determination."

The global supply chain for 60385-06-0 involves specialized chemical manufacturers with capabilities in aromatic isocyanate production. Current market dynamics show some regional variations in availability, with Europe and North America maintaining stable production while Asian suppliers increasingly contribute to global stocks. This distribution pattern reflects broader shifts in specialty chemical manufacturing geography.

Looking forward, the applications of 1-Isocyanato-4-methoxy-2-methylbenzene are expected to expand into emerging areas such as smart coatings and advanced composite materials. The compound's structural features make it a candidate for developing new materials with tailored properties, particularly in response to industry demands for higher performance and environmental compatibility.

For researchers working with 4-methoxy-2-methylphenyl isocyanate, understanding its reaction kinetics with various nucleophiles remains a key area of investigation. Recent studies have provided more detailed mechanistic insights, helping optimize industrial processes. These advancements contribute to the compound's growing importance in specialty chemical applications.

In conclusion, 1-Isocyanato-4-methoxy-2-methylbenzene (CAS No. 60385-06-0) represents a valuable intermediate in modern chemical manufacturing. Its unique properties and versatile applications position it as a compound of continuing interest across multiple industries. As material science advances and industrial requirements evolve, the significance of such specialized isocyanates is likely to increase, driving further research and development in this field.